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For Researchers, Scientists, and Drug Development Professionals

Introduction
Angelic Anhydride, also known as (Z)-2-Methyl-2-butenoic anhydride, is a synthetic chemical

reagent with applications in organic synthesis and pharmacological research.[1] As an aliphatic

acid anhydride, its chemistry is characterized by the electrophilicity of its carbonyl carbons,

making it a useful acylating agent. This technical guide provides a comprehensive overview of

the current understanding of Angelic Anhydride's stability and reactivity, with a focus on its

practical application in a laboratory setting. It is important to note that while general principles

of acid anhydride chemistry are well-established, specific quantitative data and detailed

experimental protocols for Angelic Anhydride are not extensively available in public literature.

Therefore, this guide supplements available information on Angelic Anhydride with

generalized data for acid anhydrides to provide a practical framework for its use.

Chemical and Physical Properties
Angelic Anhydride is the anhydride derivative of angelic acid. Its fundamental properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₄O₃ [2]

Molecular Weight 182.22 g/mol [2]

CAS Number 94487-74-8 [3]

Appearance
Not specified (typically a liquid

or low-melting solid)

Solubility Soluble in DMSO [3]

Stability
Proper storage is crucial for maintaining the integrity of Angelic Anhydride. Commercial

suppliers recommend the following storage conditions to ensure stability.

Condition Duration

-20°C Up to 2 years

-80°C in solvent Up to 1 year

-20°C in solvent Up to 1 month

While specific kinetic data on the decomposition of Angelic Anhydride under various

conditions (e.g., pH, temperature, different solvents) is not readily available, it is expected to

undergo hydrolysis in the presence of water, a characteristic reaction of acid anhydrides. The

rate of hydrolysis is generally influenced by pH and temperature.

Reactivity
The reactivity of Angelic Anhydride is primarily governed by the two electrophilic carbonyl

carbons, which are susceptible to nucleophilic attack. This reactivity makes it an effective

acylating agent for a variety of nucleophiles.

General Reactivity Profile
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The following table summarizes the expected reactions of Angelic Anhydride with common

nucleophiles, based on the general reactivity of acid anhydrides.

Nucleophile Product

Water (H₂O) 2 equivalents of Angelic Acid

Alcohols (R-OH) Angelate Ester + Angelic Acid

Amines (R-NH₂) Angelic Amide + Angelic Acid

Nucleophilic Acyl Substitution: A General Mechanism
The primary reaction pathway for Angelic Anhydride is nucleophilic acyl substitution. A

generalized mechanism for this reaction is depicted below.

Reactants

Tetrahedral Intermediate
Products

Angelic Anhydride

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile (Nu-H)

Acylated ProductElimination of Leaving Group

Angelic Acid

Click to download full resolution via product page

Caption: General mechanism of nucleophilic acyl substitution.

Experimental Protocols
While specific, validated experimental protocols for the synthesis and reactions of Angelic
Anhydride are not widely published, a general procedure for acylation using an acid anhydride

can be adapted. Researchers should perform small-scale test reactions to optimize conditions

for their specific substrate and desired product.
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General Protocol for Acylation of an Alcohol
This protocol provides a general workflow for the esterification of an alcohol using an acid

anhydride, which can be used as a starting point for reactions with Angelic Anhydride.
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Reaction Setup

Reaction

Work-up and Purification

Dissolve alcohol in an appropriate
anhydrous solvent (e.g., DCM, THF).

Add a base (e.g., pyridine, triethylamine)
if the nucleophile is an amine or if

scavenging the acidic byproduct is desired.

Cool the reaction mixture in an ice bath.

Slowly add Angelic Anhydride
(typically 1.1-1.5 equivalents)

to the stirred solution.

Allow the reaction to warm to room
temperature and stir until completion

(monitor by TLC or LC-MS).

Quench the reaction with water or a
saturated aqueous solution (e.g., NH₄Cl).

Extract the product with an organic solvent.

Wash the organic layer with brine,
dry over anhydrous sulfate, and concentrate.

Purify the crude product by
column chromatography, distillation,

or recrystallization.

Click to download full resolution via product page

Caption: A generalized workflow for an acylation reaction.
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Disclaimer: This is a generalized protocol and may require significant optimization for specific

applications of Angelic Anhydride. Appropriate safety precautions should be taken when

handling acid anhydrides, as they can be corrosive and moisture-sensitive.

Applications in Drug Development and Research
Angelic Anhydride serves as a reagent in the synthesis of angelate esters. These esters are

of interest in medicinal chemistry due to the biological activity of compounds containing the

angeloyl moiety. For instance, certain natural products with angelate esters exhibit a range of

pharmacological activities.

Currently, there is no publicly available information linking Angelic Anhydride to specific

biological signaling pathways or its direct use as a therapeutic agent. Its primary role in drug

development appears to be as a synthetic intermediate for the preparation of more complex

molecules.

Conclusion
Angelic Anhydride is a valuable reagent for the introduction of the angeloyl group into various

molecules through nucleophilic acyl substitution. While its general stability and reactivity profile

can be inferred from the well-understood chemistry of acid anhydrides, there is a notable lack

of specific quantitative data in the scientific literature. Detailed kinetic studies on its stability

under different conditions and its reactivity with a range of nucleophiles would be highly

beneficial for its broader application. Furthermore, exploration of its potential biological

activities and involvement in signaling pathways remains an open area for future research. This

guide provides a foundational understanding for researchers and professionals working with

Angelic Anhydride, emphasizing the need for empirical optimization of reaction conditions in

the absence of detailed published protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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